Cas no 61345-84-4 (N(1), N(12)-diethylspermine)
N(1), N(12)-diethylspermine structure
Product Name:N(1), N(12)-diethylspermine
N(1), N(12)-diethylspermine Chemical and Physical Properties
Names and Identifiers
-
- N(1), N(12)-diethylspermine
- 1,12-Besm
- NCGC00024618-01
- 1,4-BUTANEDIAMINE N1,N4-BIS(3-(ETHYLAMINO)PROPYL)-
- CHEBI:90282
- 1,12-bisethylamino-4,9-diazadodecane
- 3XXE6ARW3H
- 1,4-Butanediamine, N,N'-bis(3-(ethylamino)propyl)-
- Bio1_000372
- N(1),N(12)-Bis(ethyl)spermine
- UNII-3XXE6ARW3H
- Bio1_000861
- 3,7,12,16-tetraazaoctadecane
- DTXSID50976862
- BIS(ETHYL)SPERMINE
- n,n'-bis[3-(ethylamino)propyl]butane-1,4-diamine
- CHEMBL18794
- N1,N1'-(butane-1,4-diyl)bis(N3-ethylpropane-1,3-diamine)
- Q27162447
- Be-3-4-3
- N(1),N(12)-Diethylspermine
- N1,N12-Diethylspermine
- 61345-84-4
- SCHEMBL7092466
- Bio1_001350
- Tocris-0500
- DE-343
- N1,N12-bis(ethyl)spermine
- N~1~,N~4~-Bis[3-(ethylamino)propyl]butane-1,4-diamine
-
- Inchi: 1S/C14H34N4/c1-3-15-11-7-13-17-9-5-6-10-18-14-8-12-16-4-2/h15-18H,3-14H2,1-2H3
- InChI Key: PGMIWVSHZMWSSI-UHFFFAOYSA-N
- SMILES: N(CCCNCC)CCCCNCCCNCC
Computed Properties
- Exact Mass: 258.27862
- Monoisotopic Mass: 258.27834710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 15
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 48.1Ų
Experimental Properties
- PSA: 48.12
N(1), N(12)-diethylspermine Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
61345-84-4 (N(1), N(12)-diethylspermine) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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